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Compound of Interest

Compound Name:

2-

[Benzyl(cyclopropylmethyl)amino]

ethanol

Cat. No.: B581519 Get Quote

Essential Safety and Handling Guide for 2-
[Benzyl(cyclopropylmethyl)amino]ethanol
This guide provides critical safety and logistical information for the handling and disposal of 2-
[Benzyl(cyclopropylmethyl)amino]ethanol (CAS No. 1249321-20-7), tailored for

researchers, scientists, and drug development professionals. The following procedures are

designed to ensure safe laboratory practices and minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]
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The following table summarizes the required personal protective equipment (PPE) for handling

this substance.

Protection Type Recommended Equipment Standard/Specification

Eye Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate for certain

tasks.

OSHA 29 CFR 1910.133 or EU

EN166[1]

Hand Protection

Chemically resistant gloves.

The specific material should be

chosen based on the duration

of use and workplace

conditions.

Evaluate based on chemical

resistance and physical

properties.

Skin and Body

Laboratory coat and close-toed

footwear at a minimum.

Protective clothing selection

should be based on workplace

hazards.

Select appropriate protective

clothing for the specific hazard.

Respiratory

Use only in a well-ventilated

area. If engineering controls

are insufficient, a NIOSH-

approved respirator or

equivalent should be used.

Based on workplace exposure

assessment.

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is essential to minimize exposure and ensure a safe

working environment.

1. Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

substance openly.[1]
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Facilities should be equipped with an eyewash fountain and safety shower.[2]

2. Pre-Handling Preparations:

Read and understand the Safety Data Sheet (SDS) thoroughly before starting any work.

Ensure all necessary PPE is available and in good condition.

Inspect the container for any damage or leaks before opening.

3. Handling the Chemical:

Avoid all direct contact with skin, eyes, and clothing.[1]

Avoid breathing any dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[3]

4. Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents.[1]

Store in a locked-up area.[1]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation occurs or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Call a poison center or

doctor if you feel unwell.[4]

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, state, and

federal regulations.

Chemical Waste: Dispose of the contents and container to an approved waste disposal plant.

[1] Do not allow the product to enter drains, other waterways, or soil.[1]

Contaminated PPE: Contaminated clothing should be removed and washed before reuse.[1]

Disposable PPE should be discarded as chemical waste.

Experimental Workflow: Chemical Handling
The following diagram illustrates the standard workflow for safely handling 2-
[Benzyl(cyclopropylmethyl)amino]ethanol in a laboratory setting.
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Caption: Workflow for safe handling of 2-[Benzyl(cyclopropylmethyl)amino]ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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